![molecular formula C18H17ClFN3O2 B213832 5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(4-fluorobenzyl)-2-furamide](/img/structure/B213832.png)
5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(4-fluorobenzyl)-2-furamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(4-fluorobenzyl)-2-furamide is a chemical compound that has been of great interest in scientific research due to its potential applications in various fields. This compound is known for its unique structure and properties, which make it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of 5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(4-fluorobenzyl)-2-furamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body, which can lead to a reduction in inflammation and other disease-related symptoms.
Biochemical and physiological effects:
Studies have shown that 5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(4-fluorobenzyl)-2-furamide can have a number of biochemical and physiological effects on the body. These include a reduction in inflammation, a decrease in tumor growth, and an improvement in overall immune function.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(4-fluorobenzyl)-2-furamide in lab experiments is its unique structure and properties, which make it a promising candidate for further investigation. However, one of the main limitations is the lack of understanding of its mechanism of action, which makes it difficult to fully explore its potential applications.
Future Directions
There are many future directions for research on 5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(4-fluorobenzyl)-2-furamide. Some possible areas of investigation include further studies on its mechanism of action, exploration of its potential applications in the treatment of various diseases, and the development of new drugs based on its structure and properties. Additionally, further research could be done to explore its potential as a tool for studying various biological processes and mechanisms.
Synthesis Methods
The synthesis of 5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(4-fluorobenzyl)-2-furamide involves several steps. The first step is the synthesis of 4-chloro-3,5-dimethyl-1H-pyrazole, which is then reacted with benzylamine to form 4-chloro-3,5-dimethyl-1H-pyrazol-1-ylmethylbenzylamine. This intermediate is then reacted with 4-fluorobenzaldehyde to form the final product, 5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(4-fluorobenzyl)-2-furamide.
Scientific Research Applications
5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(4-fluorobenzyl)-2-furamide has been extensively studied for its potential applications in various fields of scientific research. One of the main areas of interest is in the development of new drugs for the treatment of various diseases. This compound has been shown to have potential as an anti-inflammatory agent, as well as a potential treatment for cancer and other diseases.
properties
Product Name |
5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(4-fluorobenzyl)-2-furamide |
---|---|
Molecular Formula |
C18H17ClFN3O2 |
Molecular Weight |
361.8 g/mol |
IUPAC Name |
5-[(4-chloro-3,5-dimethylpyrazol-1-yl)methyl]-N-[(4-fluorophenyl)methyl]furan-2-carboxamide |
InChI |
InChI=1S/C18H17ClFN3O2/c1-11-17(19)12(2)23(22-11)10-15-7-8-16(25-15)18(24)21-9-13-3-5-14(20)6-4-13/h3-8H,9-10H2,1-2H3,(H,21,24) |
InChI Key |
ZPBHINXSDJKKCY-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=NN1CC2=CC=C(O2)C(=O)NCC3=CC=C(C=C3)F)C)Cl |
Canonical SMILES |
CC1=C(C(=NN1CC2=CC=C(O2)C(=O)NCC3=CC=C(C=C3)F)C)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.